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Compound of Interest

Compound Name: 3-Phenoxypropanal

Cat. No.: B2668125 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth analysis of the key physical properties of 3-

Phenoxybenzaldehyde (CAS 39515-51-0), a significant intermediate in chemical synthesis.

This document elucidates its boiling point, melting point, and solubility characteristics,

grounded in experimental data and theoretical principles. Furthermore, it offers detailed, field-

proven methodologies for the empirical determination of these properties, ensuring scientific

integrity and reproducibility. This guide is intended to be an essential resource for professionals

engaged in research and development where 3-Phenoxybenzaldehyde is a critical component.

A Note on Nomenclature: Initial inquiries for "3-Phenoxypropanal" lead to data corresponding

to the closely related but distinct compound, 3-Phenoxybenzaldehyde. This guide will focus on

the latter, for which validated physical property data is available.

Core Physicochemical Characteristics of 3-
Phenoxybenzaldehyde
3-Phenoxybenzaldehyde is an organic compound with the molecular formula C₁₃H₁₀O₂. Its

structure, featuring a phenoxy group at the meta-position of benzaldehyde, dictates its physical

and chemical behavior. Understanding these fundamental properties is paramount for its

effective handling, application in synthetic pathways, and formulation development.
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The critical physical properties of 3-Phenoxybenzaldehyde are summarized in the table below

for quick reference. These values are essential for predicting its behavior in various

experimental and industrial settings.

Physical Property Value Source(s)

Melting Point 13 °C [1]

Boiling Point 169-169.5 °C at 11 mm Hg [1][2]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., alcohol,

benzene, toluene)

[1]

In-Depth Analysis of Physical Properties
Melting Point: The Transition from Solid to Liquid
The melting point of a substance is a critical indicator of its purity. For 3-Phenoxybenzaldehyde,

the experimentally determined melting point is 13 °C[1]. This relatively low melting point

indicates that it exists as a liquid under most ambient laboratory conditions. The sharpness of

the melting point range is a direct reflection of the sample's purity; impurities will typically

depress and broaden the melting range.

The transition from a crystalline solid to a liquid state involves the absorption of energy to

overcome the intermolecular forces holding the molecules in a fixed lattice. In the case of 3-

Phenoxybenzaldehyde, these forces are primarily van der Waals interactions and dipole-dipole

interactions arising from the polar carbonyl group and the ether linkage.

Boiling Point: The Liquid to Vapor Transition
The boiling point of 3-Phenoxybenzaldehyde has been reported as 169-169.5 °C at a reduced

pressure of 11 mm Hg[1][2]. It is crucial to note that this value is not at standard atmospheric

pressure. Extrapolation to atmospheric pressure would yield a significantly higher boiling point,

a common characteristic of high molecular weight organic compounds. The use of reduced

pressure for distillation is a standard technique to prevent thermal decomposition of the

compound at higher temperatures.
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The boiling point is a function of the strength of intermolecular forces, molecular weight, and

molecular shape. The phenoxy and benzaldehyde moieties contribute to a relatively high

molecular weight and significant dipole-dipole interactions, resulting in a high boiling point.

Solubility Profile: "Like Dissolves Like"
The solubility of 3-Phenoxybenzaldehyde follows the principle of "like dissolves like." It is

reported to be insoluble in water but soluble in various organic solvents such as alcohol,

benzene, and toluene[1].

Insolubility in Water: The large, nonpolar aromatic rings (phenyl and phenoxy groups)

dominate the molecular structure, making it hydrophobic. While the aldehyde and ether

groups can participate in hydrogen bonding with water to a limited extent, this is insufficient

to overcome the hydrophobicity of the bulk of the molecule.

Solubility in Organic Solvents: The nonpolar nature of 3-Phenoxybenzaldehyde allows it to

readily dissolve in nonpolar or weakly polar organic solvents. Solvents like benzene and

toluene, which are aromatic, can effectively solvate the phenyl and phenoxy rings through π-

π stacking interactions. Alcohols, being more polar, can interact with the aldehyde and ether

functionalities, facilitating dissolution.

Experimental Protocols for Property Determination
The following sections provide detailed, step-by-step methodologies for the experimental

determination of the physical properties of 3-Phenoxybenzaldehyde. These protocols are

designed to be self-validating and are based on established laboratory techniques.

Determination of Melting Point
This protocol utilizes the capillary tube method, a standard and reliable technique for

determining the melting point of a solid organic compound.

Methodology:

Sample Preparation: A small amount of solid 3-Phenoxybenzaldehyde (if below its melting

point) is finely powdered.
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Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is attached to a thermometer, with the sample

aligned with the thermometer bulb. This assembly is placed in a melting point apparatus

(e.g., a Thiele tube with heating oil or a digital melting point apparatus).

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C

per minute, as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting point is reported as the range T₁ - T₂.

Causality Behind Experimental Choices:

Slow Heating Rate: A slow and steady heating rate is crucial for ensuring thermal equilibrium

between the sample, the heating medium, and the thermometer, leading to an accurate

measurement.

Small Sample Size: A small, well-packed sample ensures uniform heat distribution

throughout the solid.

Sample Preparation Measurement

Powder Solid Sample Load Capillary Tube Place in ApparatusInsert into apparatus Heat Slowly (1-2°C/min) Observe Melting Record T1 and T2
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Caption: Workflow for Melting Point Determination.

Determination of Boiling Point (Reduced Pressure)
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This protocol describes the determination of the boiling point at reduced pressure, which is

essential for high-boiling, heat-sensitive compounds like 3-Phenoxybenzaldehyde.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, including a distillation flask, a

condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned

just below the side arm leading to the condenser to accurately measure the temperature of

the vapor.

Sample Introduction: The distillation flask is charged with 3-Phenoxybenzaldehyde and a few

boiling chips to ensure smooth boiling.

Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is

carefully reduced to the desired level (e.g., 11 mm Hg).

Heating: The distillation flask is heated gently.

Observation and Data Recording: The temperature is monitored closely. The boiling point is

the temperature at which a steady stream of distillate is collected in the receiving flask, and

the temperature reading on the thermometer remains constant. The pressure at which this

temperature is recorded is also noted.

Causality Behind Experimental Choices:

Reduced Pressure: Lowering the pressure above the liquid decreases the temperature

required to reach its boiling point, thus preventing thermal degradation.

Boiling Chips: These provide nucleation sites for bubbles to form, preventing bumping and

ensuring a controlled boiling process.
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Apparatus Setup

Distillation

Assemble Distillation Apparatus

Add Sample & Boiling Chips

Apply Reduced Pressure

Gently Heat the Flask

Begin heating

Observe for Steady Distillation

Record Constant Temperature and Pressure
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Caption: Workflow for Reduced Pressure Boiling Point Determination.

Determination of Solubility
This protocol provides a qualitative and semi-quantitative method for assessing the solubility of

3-Phenoxybenzaldehyde in various solvents.
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Methodology:

Solvent Preparation: A series of test tubes are prepared, each containing a measured

volume (e.g., 1 mL) of a specific solvent (e.g., water, ethanol, toluene, hexane).

Solute Addition: A small, pre-weighed amount of 3-Phenoxybenzaldehyde (e.g., 10 mg) is

added to each test tube.

Mixing: Each test tube is agitated vigorously (e.g., using a vortex mixer) for a set period (e.g.,

1-2 minutes) to ensure thorough mixing.

Observation: The mixtures are allowed to stand, and the solubility is observed.

Soluble: The solute completely dissolves, forming a clear, homogeneous solution.

Partially Soluble: Some of the solute dissolves, but a visible amount remains undissolved.

Insoluble: The solute does not appear to dissolve, and remains as a separate phase.

Quantification (Optional): For a more quantitative measure, the undissolved solute can be

filtered, dried, and weighed. The amount of solute that dissolved can then be calculated.

Causality Behind Experimental Choices:

Vigorous Agitation: This increases the surface area of the solute in contact with the solvent,

accelerating the dissolution process.

Use of Multiple Solvents: Testing solubility in a range of solvents with varying polarities

provides a comprehensive solubility profile of the compound.
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Caption: Workflow for Solubility Determination.
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Conclusion
The physical properties of 3-Phenoxybenzaldehyde, including its melting point, boiling point

under reduced pressure, and solubility characteristics, are fundamental to its application in

scientific research and industrial synthesis. This technical guide has provided a comprehensive

overview of these properties, supported by established experimental data. The detailed

protocols herein offer a robust framework for the empirical validation of these characteristics,

empowering researchers and drug development professionals with the knowledge to effectively

utilize this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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